Cas no 2228635-23-0 (3-2-(dimethylamino)-1,3-thiazol-5-ylpropane-1-thiol)

• Product Name: 3-2-(dimethylamino)-1,3-thiazol-5-ylpropane-1-thiol
• CAS No: 2228635-23-0
• MF: C₈H₁₄N₂S₂
• MW: 202.340158939362
• CID: 6244794
• PubChem ID: 165966058
• Update Time: 2025-11-06

3-2-(dimethylamino)-1,3-thiazol-5-ylpropane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)-1,3-thiazol-5-ylpropane-1-thiol
• 3-[2-(dimethylamino)-1,3-thiazol-5-yl]propane-1-thiol
• EN300-1755593
• 2228635-23-0

• Inchi： 1S/C8H14N2S2/c1-10(2)8-9-6-7(12-8)4-3-5-11/h6,11H,3-5H2,1-2H3
• InChI Key： QRDJFAKQMKRJCX-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CCCS)N(C)C

Computed Properties

• Exact Mass: 202.05984080g/mol
• Monoisotopic Mass: 202.05984080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.4Ų

Additional information on 3-2-(dimethylamino)-1,3-thiazol-5-ylpropane-1-thiol

Recent Advances in the Study of 2228635-23-0 and 3-2-(dimethylamino)-1,3-thiazol-5-ylpropane-1-thiol in Chemical Biology and Pharmaceutical Research

The chemical compound 2228635-23-0 and its derivative, 3-2-(dimethylamino)-1,3-thiazol-5-ylpropane-1-thiol, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential therapeutic applications, particularly in the context of targeted drug delivery and enzyme inhibition. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their structural properties, biological activities, and potential clinical implications.

Recent studies have focused on the synthesis and characterization of 2228635-23-0, a compound with a unique molecular framework that lends itself to modular chemical modifications. Researchers have successfully derivatized this compound to produce 3-2-(dimethylamino)-1,3-thiazol-5-ylpropane-1-thiol, which exhibits enhanced solubility and bioavailability compared to its parent molecule. The thiol moiety in this derivative has been particularly noteworthy, as it facilitates covalent binding to target proteins, making it a promising candidate for irreversible enzyme inhibitors.

In vitro and in vivo studies have demonstrated that 3-2-(dimethylamino)-1,3-thiazol-5-ylpropane-1-thiol exhibits potent inhibitory activity against a range of enzymes involved in inflammatory pathways. Specifically, it has shown high affinity for cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), key enzymes in the arachidonic acid cascade. The compound's ability to simultaneously target multiple inflammatory pathways suggests its potential as a multi-target therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Structural analysis using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy has revealed that 3-2-(dimethylamino)-1,3-thiazol-5-ylpropane-1-thiol binds to the active sites of target enzymes through a combination of hydrogen bonding and hydrophobic interactions. The dimethylamino group appears to play a crucial role in stabilizing these interactions, while the thiazole ring contributes to the compound's overall rigidity and specificity. These structural insights have informed the design of second-generation analogs with improved pharmacokinetic properties.

Pharmacokinetic studies in animal models have shown that 3-2-(dimethylamino)-1,3-thiazol-5-ylpropane-1-thiol exhibits favorable absorption and distribution profiles, with good penetration into target tissues. The compound demonstrates moderate plasma protein binding and undergoes hepatic metabolism primarily via cytochrome P450 enzymes. Notably, its metabolites have been found to retain some degree of biological activity, suggesting the possibility of prolonged therapeutic effects.

Current research efforts are focused on optimizing the therapeutic index of 3-2-(dimethylamino)-1,3-thiazol-5-ylpropane-1-thiol through structural modifications. Recent work has explored the introduction of fluorine atoms at strategic positions to enhance metabolic stability and reduce off-target effects. Additionally, conjugation strategies with nanoparticle carriers are being investigated to improve tissue-specific delivery and reduce systemic toxicity.

In conclusion, 2228635-23-0 and its derivative 3-2-(dimethylamino)-1,3-thiazol-5-ylpropane-1-thiol represent promising candidates for further pharmaceutical development. Their unique structural features and demonstrated biological activities position them as potential leads for the treatment of inflammatory diseases and possibly other conditions involving enzyme dysregulation. Ongoing research will be crucial in translating these laboratory findings into clinically viable therapeutic options.